Cas no 51755-78-3 (1-Octanol, 3-(methylthio)-)

• Product Name: 1-Octanol, 3-(methylthio)-
• CAS No: 51755-78-3
• MF: C₉H₂₀OS
• MW: 176.319501876831
• CID: 361519
• PubChem ID: 71366004
• Update Time: 2025-04-19

1-Octanol, 3-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 1-Octanol, 3-(methylthio)-
• 3-methylsulfanyloctan-1-ol
• 51755-78-3
• DTXSID40789382
• 3-(METHYLSULFANYL)OCTAN-1-OL

• Inchi： 1S/C9H20OS/c1-3-4-5-6-9(11-2)7-8-10/h9-10H,3-8H2,1-2H3
• InChI Key： JFBQVZNBTAKMQA-UHFFFAOYSA-N
• SMILES： S(C)C(CCO)CCCCC

Computed Properties

• Exact Mass: 176.1236
• Monoisotopic Mass: 176.12348643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 7
• Complexity: 76
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 45.5Ų

Experimental Properties

• PSA: 20.23